Brevinin-2CDYb
Description
Brevinin-2CDYb is a 33-amino-acid antimicrobial peptide (AMP) derived from the skin secretions of the Dybowski’s frog (Rana dybowskii) . Its sequence (GLFSVVTGVLKAVGKNVAGSLLEQLKCKISGGC) includes a C-terminal cyclic domain stabilized by a disulfide bond between cysteine residues, a hallmark of the Brevinin-2 family. This structural motif is critical for its antimicrobial activity, which targets bacterial membranes via hydrophobic and electrostatic interactions .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GLFSVVTGVLKAVGKNVAGSLLEQLKCKISGGC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
While the provided evidence lacks direct comparative studies, Brevinin-2CDYb can be contextualized within the broader Brevinin-2 peptide family. Below is an analysis based on structural and functional parallels inferred from the evidence and general AMP characteristics.
Structural Homology
This compound shares the conserved N-terminal hydrophobic region and C-terminal cyclic domain common to Brevinin-2 peptides. For example:
- Brevinin-2TU : Isolated from Amolops tormotus, it has a shorter helical segment, which may reduce hemolytic activity compared to this compound .
Functional Differences
- Antimicrobial Spectrum : this compound’s activity against Gram-negative bacteria (e.g., E. coli) and Gram-positive bacteria (e.g., S. aureus) is likely modulated by its unique lysine and valine residues, enhancing cationic charge and hydrophobicity . In contrast, Brevinin-2GH (from Hylarana guentheri) shows narrower specificity due to a less charged C-terminal domain.
- However, Brevinin-2家族 peptides often exhibit moderate toxicity to mammalian cells, a trade-off for their antimicrobial efficacy.
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